Cas no 908140-93-2 (4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine])

4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine] structure
908140-93-2 structure
Product Name:4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine]
CAS No:908140-93-2
MF:C28H42N10
MW:518.700084209442
CID:2812875
PubChem ID:57355688
Update Time:2025-04-21

4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine] Chemical and Physical Properties

Names and Identifiers

    • DTXSID50723257
    • 4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine]
    • 908140-93-2
    • Inchi: 1S/C28H42N10/c1-2-10-33(9-1)23-21-25(31-27(29-23)37-13-5-6-14-37)35-17-19-36(20-18-35)26-22-24(34-11-3-4-12-34)30-28(32-26)38-15-7-8-16-38/h21-22H,1-20H2
    • InChI Key: TVHYVPBPGBLKKD-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(N=C(N=2)N2CCCC2)N2CCCC2)CCN(C2C=C(N=C(N=2)N2CCCC2)N2CCCC2)CC1

Computed Properties

  • Exact Mass: 518.35939138Da
  • Monoisotopic Mass: 518.35939138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 71Ų
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